Cas no 898789-26-9 (4'-Cyano-3-(2-methylphenyl)propiophenone)

• Product Name: 4'-Cyano-3-(2-methylphenyl)propiophenone
• CAS No: 898789-26-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 880107
• PubChem ID: 24725617
• Update Time: 2025-10-29

4'-Cyano-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Methylphenyl)propanoyl]benzonitrile
• 4'-CYANO-3-(2-METHYLPHENYL)PROPIOPHENONE
• MFCD03842970
• DTXSID10644010
• AKOS016021021
• 898789-26-9
• 4'-Cyano-3-(2-methylphenyl)propiophenone

• MDL： MFCD03842970
• Inchi： 1S/C17H15NO/c1-13-4-2-3-5-15(13)10-11-17(19)16-8-6-14(12-18)7-9-16/h2-9H,10-11H2,1H3
• InChI Key： NILZTKPFUCYOMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 249.115364102g/mol
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Cyano-3-(2-methylphenyl)propiophenone

4'-Cyano-3-(2-methylphenyl)propiophenone: A Comprehensive Overview

4'-Cyano-3-(2-methylphenyl)propiophenone, also known by its CAS number 898789-26-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, and the latest advancements in the application of this compound.

The molecular structure of 4'-Cyano-3-(2-methylphenyl)propiophenone comprises a phenyl group substituted with a cyano group at the 4' position and a propiophenone moiety attached to a 2-methylphenyl group at the 3 position. This arrangement imparts the compound with distinct electronic and steric properties, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, including polymers and nanoparticles.

One of the most notable aspects of 4'-Cyano-3-(2-methylphenyl)propiophenone is its ability to undergo various chemical transformations. Researchers have explored its use in Suzuki-Miyaura coupling reactions, where it serves as an efficient coupling partner for constructing biaryl compounds. The cyano group's electron-withdrawing nature enhances the reactivity of the molecule, facilitating these reactions under mild conditions. Furthermore, the compound's stability under thermal and oxidative conditions makes it suitable for large-scale production processes.

In terms of synthesis, several methods have been reported for the preparation of 4'-Cyano-3-(2-methylphenyl)propiophenone. A common approach involves the Friedel-Crafts acylation reaction, where a cyano-substituted acyl chloride reacts with a 2-methylphenol derivative in the presence of a Lewis acid catalyst. This method has been optimized to achieve high yields and purity levels, ensuring its applicability in industrial settings. Recent advancements in catalytic systems have further improved the efficiency of this synthesis pathway.

The application of 4'-Cyano-3-(2-methylphenyl)propiophenone extends beyond traditional chemical synthesis. It has been employed as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. The compound's ability to modulate protein-protein interactions has been explored in recent studies, offering new avenues for developing potent therapeutic agents.

In addition to its role in drug discovery, 4'-Cyano-3-(2-methylphenyl)propiophenone has shown promise in materials science. Its incorporation into polymer frameworks has led to materials with enhanced mechanical and thermal properties. For instance, researchers have successfully synthesized polyurethanes containing this compound, demonstrating improved tensile strength and thermal stability compared to conventional materials.

The environmental impact of synthesizing and using 4'-Cyano-3-(2-methylphenyl)propiophenone has also been a topic of interest. Recent studies have focused on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. Green chemistry principles have been applied to optimize reaction conditions, ensuring that the production process aligns with sustainability goals.

In conclusion, 4'-Cyano-3-(2-methylphenyl)propiophenone, CAS number 898789-26-9, is a multifaceted compound with wide-ranging applications across diverse fields. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.